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Compound of Interest

Compound Name: Disperse Violet S press cake

Cat. No.: B12281992

Get Quote

Executive Summary & Product Identity
Disperse Violet S (often associated with C.I. Disperse Violet 33 or proprietary azo-thiazole

analogs) is a hydrophobic azo dye widely used in textile processing and increasingly relevant in

pharmaceutical research as a surrogate marker for hydrophobic Active Pharmaceutical

Ingredients (APIs) during cleaning validation and dissolution studies.

The "Dried Press Cake" represents the critical intermediate stage where the crude solid has

been filtered and dried but not yet milled or formulated. Analysis at this stage is pivotal for

verifying:

Drying Endpoint: Removal of water/solvents.

Chemical Integrity: Stability of the azo linkage (

) and nitro groups.

Impurity Profile: Detection of unreacted coupling components (e.g., 2-amino-5-nitrothiazole).
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For this guide, the spectral analysis focuses on the Azo-Thiazole structure (CAS: 75575-40-5,

PubChem CID 85995062), distinct from the anthraquinone-based Disperse Violet 26.

IUPAC Name: 2-[3-chloro-N-(2-hydroxyethyl)-4-[(5-nitro-1,3-thiazol-2-

yl)diazenyl]anilino]ethanol[1]

Molecular Formula:

[1]

Technical Methodology: FTIR Protocol
To ensure reproducible data, the following self-validating protocol is recommended. This moves

beyond basic "scanning" to a rigorous analytical workflow.[2]

Experimental Setup
Instrument: FTIR Spectrometer with DTGS Detector.

Sampling Mode: Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal.

Reasoning: Press cakes are often dense and scatter light; ATR requires zero sample

preparation and eliminates KBr pellet moisture interference.

Parameters:

Resolution:

Scans: 64 (to improve Signal-to-Noise ratio for minor impurity peaks).

Spectral Range:

.

Self-Validating Quality Checks
Energy Throughput Test: Ensure crystal contact pressure is sufficient. The evanescent wave

penetration depth (
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) depends on contact quality.

Atmospheric Suppression: Real-time subtraction of

(

) and

vapor.

Spectral Interpretation: Disperse Violet S
The FTIR spectrum of dried Disperse Violet S press cake is dominated by the polar functional

groups on the azo backbone.

Key Characteristic Bands
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Wavenumber (

)
Functional Group Vibrational Mode Diagnostic Value

3200 -- 3500 (Alcohol)
O-H Stretching

(Broad)

Critical: Indicates

residual moisture or

hydroxyethyl side

chains. Sharpness

indicates crystallinity;

broadness indicates

amorphous/wet state.

2850 -- 2960 C-H Stretching

Confirms the ethyl

linker chains (

).

1500 -- 1540 (Nitro) Asymmetric Stretch

Identity Marker:

Strong band

characteristic of the

nitrothiazole moiety.

1320 -- 1360 (Nitro) Symmetric Stretch

Confirms nitro group

presence; shift

indicates electronic

environment changes.

1580 -- 1610 / Aromatic Ring Stretching

Thiazole and Benzene

ring skeletal

vibrations.

1100 -- 1150 C-O Stretching

Primary alcohol signal

from the hydroxyethyl

tail.

800 -- 850 C-Cl Stretching

Specific to the

chlorinated aniline

coupling component.
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Note on the Azo Bond (

): The azo stretch is typically weak or forbidden in IR due to symmetry but may

appear as a weak band around

. Raman spectroscopy is far superior for detecting this specific bond.

Comparative Analysis: FTIR vs. Alternatives
This section objectively compares FTIR against High-Performance Liquid Chromatography

(HPLC) and Near-Infrared (NIR) spectroscopy for analyzing the press cake.

Performance Matrix
Feature FTIR (ATR) HPLC (UV-Vis)

NIR

Spectroscopy

Raman

Spectroscopy

Primary Utility

Identification &

Functional

Groups

Purity &

Quantification

Moisture &

Homogeneity

Backbone

Structure (Azo)

Sample Prep
None (Solid

state)

Dissolution

required

None (Solid

state)

None (Solid

state)

Moisture

Detection

Good

(Qualitative O-H

band)

N/A (Solvent

interference)

Excellent

(Quantitative)

Poor (Water is

weak scatterer)

Impurity

Sensitivity

Low (

)

High (

)
Low Medium

Throughput High (< 2 mins) Low (15-30 mins)
Very High (< 30

secs)
High
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FTIR vs. HPLC:

Causality: HPLC separates components based on polarity, allowing precise quantification

of unreacted intermediates (e.g., 2-amino-5-nitrothiazole). FTIR provides a "fingerprint" of

the bulk material.

Verdict: Use HPLC for purity certification. Use FTIR for rapid ID and solid-state form

verification (polymorphs).

FTIR vs. NIR:

Causality: NIR relies on overtones (O-H, C-H). It is far more sensitive to water content

than mid-IR (FTIR).

Verdict: Use NIR for online drying monitoring (LOD determination). Use FTIR to distinguish

between bound water and structural hydroxyls (like the hydroxyethyl group in Disperse

Violet S).

Experimental Data Visualization
The following diagrams illustrate the structural logic and the analytical workflow.

Chemical Structure & Spectral Assignment
The diagram below maps the specific functional groups of Disperse Violet S to their expected

spectral regions.
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Fig 1: Spectral Assignment Logic for Disperse Violet S (Azo-Thiazole)
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(~1400-1450)
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Chloro-Aniline Ring C-Cl Stretch
(800-850)

Hydroxyethyl Tail O-H / C-O Stretch
(3200-3500 / 1100)

Moisture Sensitive

Click to download full resolution via product page

Caption: Functional group mapping to FTIR spectral bands. Note the dominance of Nitro and

Hydroxyl signals.

Analytical Workflow for Press Cake
This workflow ensures data integrity from the wet cake to the final release.
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Fig 2: Analytical Workflow for Dried Press Cake
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Caption: Integrated analytical decision tree. FTIR serves as the rapid identity and solid-state

confirmation gate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

